Cas no 1876605-30-9 (2-methoxycyclopentane-1-sulfonyl chloride)

• Product Name: 2-methoxycyclopentane-1-sulfonyl chloride
• CAS No: 1876605-30-9
• MF: C₆H₁₁ClO₃S
• MW: 198.667740106583
• MDL: MFCD29034942
• CID: 5172502
• PubChem ID: 122235796
• Update Time: 2025-05-21

2-methoxycyclopentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentanesulfonyl chloride, 2-methoxy-
• 2-methoxycyclopentane-1-sulfonyl chloride

• MDL： MFCD29034942
• Inchi： 1S/C6H11ClO3S/c1-10-5-3-2-4-6(5)11(7,8)9/h5-6H,2-4H2,1H3
• InChI Key： HMNCIUASKYPWAQ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)CCCC1OC

Additional information on 2-methoxycyclopentane-1-sulfonyl chloride

Introduction to 2-methoxycyclopentane-1-sulfonyl chloride (CAS No. 1876605-30-9)

2-methoxycyclopentane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1876605-30-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the preparation of various biologically active molecules. The presence of a cyclopentane ring appended with a methoxy group and a sulfonyl chloride functionality makes it a versatile building block for medicinal chemistry applications.

The structure of 2-methoxycyclopentane-1-sulfonyl chloride consists of a five-membered cyclopentane ring substituted at the 1-position with a sulfonyl chloride group and at the 2-position with a methoxy group. This arrangement imparts unique reactivity and steric properties, making it particularly valuable in synthetic organic chemistry. The sulfonyl chloride moiety is highly reactive towards nucleophiles, facilitating the formation of sulfonamides, sulfonates, and other derivatives that are crucial in drug development.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic applications. 2-methoxycyclopentane-1-sulfonyl chloride has emerged as a key intermediate in the synthesis of various pharmacologically relevant molecules. Its cyclopentane core is known to enhance binding affinity and metabolic stability, making it an attractive scaffold for drug design. For instance, derivatives of this compound have been explored in the development of kinase inhibitors, which are essential in treating cancers and inflammatory diseases.

One of the most compelling aspects of 2-methoxycyclopentane-1-sulfonyl chloride is its role in constructing complex molecular architectures. The reactivity of the sulfonyl chloride group allows for efficient coupling with amines, alcohols, and other nucleophiles, enabling the rapid assembly of intricate structures. This property has been leveraged in the synthesis of peptidomimetics and other bioactive peptides, where sulfonamide linkages are critical for maintaining biological activity.

Recent advancements in computational chemistry have further highlighted the potential of 2-methoxycyclopentane-1-sulfonyl chloride as a lead compound. Molecular modeling studies have demonstrated that its scaffold can effectively interact with target proteins, providing insights into its binding mode and potential drug-like properties. These studies have guided the optimization of analogs with improved pharmacokinetic profiles and reduced toxicity.

The pharmaceutical industry has also shown interest in 2-methoxycyclopentane-1-sulfonyl chloride due to its versatility in generating diverse chemical libraries. High-throughput screening (HTS) campaigns have utilized this compound to identify novel hits against various disease targets. Its ability to undergo facile functionalization has made it a preferred choice for medicinal chemists seeking to explore new chemical spaces.

Beyond pharmaceutical applications, 2-methoxycyclopentane-1-sulfonyl chloride finds utility in materials science and agrochemical research. The sulfonyl chloride group can be converted into other functional derivatives that exhibit unique physical properties, making them suitable for use in polymer synthesis or as intermediates in crop protection agents.

The synthesis of 2-methoxycyclopentane-1-sulfonyl chloride typically involves the reaction of cyclopentanone with methanol to form 2-methoxycyclopentanone, followed by chlorosulfonation and subsequent conversion to the sulfonyl chloride derivative. Recent improvements in synthetic methodologies have enhanced the yield and purity of this compound, making it more accessible for industrial applications.

In conclusion, 2-methoxycyclopentane-1-sulfonyl chloride (CAS No. 1876605-30-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this compound, its importance is expected to grow further, solidifying its place as a cornerstone in modern chemical synthesis.